Cas no 1956436-45-5 ((3R)-3-methylpyrrolidin-3-ol hydrochloride)
(3R)-3-methylpyrrolidin-3-ol hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (R)-3-Methylpyrrolidin-3-ol hydrochloride
- (3R)-3-Methyl-pyrrolidin-3-ol hydrochloride
- (3R)-3-METHYLPYRROLIDIN-3-OL HYDROCHLORIDE
- (3R)-3-Methylpyrrolidin-3-ol HCl
- SB34876
- 1956436-45-5
- (3R)-3-methylpyrrolidin-3-ol;hydrochloride
- AS-84445
- MFCD28101752
- SCHEMBL22977509
- CS-0183805
- D96498
- (R)-3-Methylpyrrolidin-3-olhydrochloride
- (3R)-3-methylpyrrolidin-3-ol hydrochloride
-
- MDL: MFCD28101752
- Inchi: 1S/C5H11NO.ClH/c1-5(7)2-3-6-4-5;/h6-7H,2-4H2,1H3;1H/t5-;/m1./s1
- InChI Key: ZDVCDFWGMDLBMU-NUBCRITNSA-N
- SMILES: Cl.O[C@@]1(C)CNCC1
Computed Properties
- Exact Mass: 137.0607417 g/mol
- Monoisotopic Mass: 137.0607417 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.299
- Molecular Weight: 137.61
(3R)-3-methylpyrrolidin-3-ol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-1g |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 1g |
8463.46CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-5g |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 5g |
33904.74CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-500mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 500mg |
4655.75CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-250mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 250mg |
2756.14CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-100mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 100mg |
1797.85CNY | 2021-05-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R0646S-50mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride |
1956436-45-5 | 96% | 50mg |
1322.95CNY | 2021-05-07 | |
| Chemenu | CM279001-1g |
(R)-3-Methylpyrrolidin-3-ol hydrochloride |
1956436-45-5 | 95% | 1g |
$1176 | 2023-02-18 | |
| abcr | AB556054-100 mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride, 95%; . |
1956436-45-5 | 95% | 100mg |
€418.40 | 2023-05-17 | |
| abcr | AB556054-250 mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride, 95%; . |
1956436-45-5 | 95% | 250mg |
€610.50 | 2023-05-17 | |
| abcr | AB556054-500 mg |
(3R)-3-Methyl-pyrrolidin-3-ol hydrochloride; . |
1956436-45-5 | 500MG |
€925.40 | 2022-07-28 |
(3R)-3-methylpyrrolidin-3-ol hydrochloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on (3R)-3-methylpyrrolidin-3-ol hydrochloride
Recent Advances in the Study of (3R)-3-methylpyrrolidin-3-ol hydrochloride (CAS: 1956436-45-5)
The compound (3R)-3-methylpyrrolidin-3-ol hydrochloride (CAS: 1956436-45-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This chiral pyrrolidine derivative serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting the central nervous system (CNS) and other therapeutic areas. Recent studies have focused on its synthetic routes, pharmacological properties, and potential clinical applications, making it a compound of considerable interest to researchers and industry professionals alike.
One of the primary areas of investigation has been the optimization of synthetic methodologies for (3R)-3-methylpyrrolidin-3-ol hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved asymmetric synthesis route that enhances both yield and enantiomeric purity. The researchers employed a chiral auxiliary approach, followed by catalytic hydrogenation, to achieve a high-purity product with minimal byproducts. This advancement is particularly significant for large-scale production, where consistency and scalability are critical factors.
In addition to synthetic improvements, recent pharmacological studies have explored the compound's potential as a building block for novel therapeutics. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its incorporation into a series of dopamine D3 receptor ligands. These ligands demonstrated high selectivity and affinity, suggesting potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia. The (3R)-3-methylpyrrolidin-3-ol moiety was found to play a crucial role in binding interactions, underscoring its importance in drug design.
Further research has also investigated the compound's metabolic stability and pharmacokinetic properties. A preclinical study conducted by a leading pharmaceutical company (2023) reported favorable oral bioavailability and blood-brain barrier penetration, making it an attractive candidate for CNS-targeted therapies. These findings were supported by in vitro and in vivo models, which showed minimal off-target effects and good tolerability profiles. Such data are invaluable for advancing the compound into clinical trials.
Beyond its pharmacological applications, (3R)-3-methylpyrrolidin-3-ol hydrochloride has also been explored in the context of chemical biology. A recent publication in ACS Chemical Biology (2024) described its use as a probe to study enzyme mechanisms, particularly those involving pyrrolidine-based substrates. The compound's structural features enabled researchers to gain insights into enzyme-substrate interactions, paving the way for the development of enzyme inhibitors with therapeutic potential.
In conclusion, the growing body of research on (3R)-3-methylpyrrolidin-3-ol hydrochloride (CAS: 1956436-45-5) highlights its versatility and promise in both drug development and chemical biology. Advances in synthetic chemistry, coupled with a deeper understanding of its pharmacological and biochemical properties, position this compound as a valuable tool for future discoveries. Continued research in this area is expected to yield further innovations, particularly in the treatment of CNS disorders and other unmet medical needs.
1956436-45-5 ((3R)-3-methylpyrrolidin-3-ol hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)